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Compound of Interest

Compound Name: PL1601

Cat. No.: B10860446

Introduction

3A4-PL1601 is a novel, investigational antibody-drug conjugate (ADC) designed for targeted
cancer therapy.[1][2][3] It is composed of three key components:

o Antibody: 3A4, a humanized IgG1 antibody that specifically targets Kidney-Associated
Antigen 1 (KAAG1).[1][3]

o Payload: SG3199, a highly potent pyrrolobenzodiazepine (PBD) dimer cytotoxin.[1][3]

e Linker: A stable, enzyme-cleavable valine-alanine linker that connects the antibody to the
payload.[1][2][3]

KAAG1 is a tumor-associated antigen with high expression in a variety of malignancies,
including triple-negative breast cancer (TNBC), renal, ovarian, and castration-resistant prostate
cancers, while having restricted expression in healthy tissues.[1] This expression profile makes
it an ideal target for ADC-based therapies. The 3A4-PL1601 ADC binds to KAAGL1 on the
cancer cell surface, is internalized, and trafficked to the lysosome where the linker is cleaved,
releasing the cytotoxic PBD payload to induce cell death.[2][3]

These application notes provide detailed protocols for conducting preclinical in vivo xenograft
studies to evaluate the anti-tumor efficacy, pharmacokinetics, and tolerability of 3A4-PL1601.

Mechanism of Action of 3A4-PL1601
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The following diagram illustrates the targeted delivery and mechanism of action of 3A4-
PL1601.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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